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Compound of Interest

Compound Name: 2-Methylbutyl acetate

Cat. No.: B145630

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate, and procedural information for the safe
handling of 2-Methylbutyl acetate, a flammable liquid and vapor. Adherence to these protocols
IS critical to minimize risks and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling 2-Methylbutyl acetate, the following personal protective equipment is
mandatory to prevent skin and eye contact, as well as inhalation of vapors.
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PPE Category

Recommended Equipment

Specifications

Eye and Face Protection

Safety Goggles

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US)

standards are required.[1]

Skin Protection

Gloves and Protective Clothing

Wear fire/flame resistant and
impervious clothing.[1] Handle
with gloves that have been

inspected prior to use.[1]

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, a
full-face respirator should be
used.[1] A dust mask type N95
(US) may also be appropriate
in certain situations.

Occupational Exposure Limits

It is crucial to be aware of the occupational exposure limits for 2-Methylbutyl acetate to ensure

that airborne concentrations are maintained at safe levels.

Organization

TWA (Time-Weighted
Average)

STEL (Short-Term
Exposure Limit)

ACGIH 50 ppm[2] 100 ppm[2]

OSHA 50 ppm (266 mg/m3)[3] 100 ppm (532 mg/m3)[3]
NIOSH Up to 10-hour TWA: 50 ppm[3]  STEL: 100 ppm[3]
WorkSafe 50 ppm (270 mg/m3)[4] 50 ppm (270 mg/m3)[4]

Note: The Short-Term Exposure Limit (STEL) is a 15-minute time-weighted average exposure

that should not be exceeded at any time during a workday.[4] Exposures at concentrations

between the TWA and STEL should not last for more than 15 minutes and should not occur
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more than four times per day, with at least 60 minutes between successive exposures in this
range.[4]

Standard Operating Procedures
Handling and Storage

Safe Handling:

Always handle 2-Methylbutyl acetate in a well-ventilated area.[5][6]
o Keep the container tightly closed when not in use.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][2][6][8] No
smoking is permitted in the handling area.[1][2][6][8]

o Use explosion-proof electrical, ventilating, and lighting equipment.[1][2][6][8]
e Use only non-sparking tools.[2][9]

o Take precautionary measures against static discharge by grounding and bonding containers
and receiving equipment.[2][6]

e Avoid contact with skin, eyes, and clothing.[5]

e Do not breathe vapors or spray mist.[5]

Wash hands thoroughly after handling.[2]

Storage:

» Store in a cool, dry, and well-ventilated place.[7][8][9]
o Keep the container tightly closed.[7]

» Store away from heat and sources of ignition.

Disposal Plan
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Dispose of 2-Methylbutyl acetate and its container in accordance with local, regional, national,
and international regulations.[6][8][9] It should be disposed of at an approved waste disposal
plant. Do not mix with other waste. Uncleaned containers should be handled in the same
manner as the product itself.

Emergency Procedures
First Aid Measures

» After Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[1] If not
breathing, give artificial respiration and seek immediate medical attention.[1]

» In Case of Skin Contact: Immediately remove all contaminated clothing.[6][8] Rinse the skin
with water or shower.[6][8]

o After Eye Contact: Rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do.[2] Continue rinsing.[2] If eye irritation persists, get medical
advice/attention.[2]

o After Swallowing: Immediately make the victim drink water (two glasses at most). Do not
induce vomiting.[1] Never give anything by mouth to an unconscious person.[1]

Spill and Leak Containment

In the event of a spill, follow these procedures to ensure safety and minimize environmental
contamination.

Cleanup & Disposal

Evacuate Area ‘—»‘ Remove Ignition Sources }—»‘ Ventilate Area }»H—{ Prevent Entry into Drains ‘—»{ Absorb with Inert Material ‘ “ Collect Spilled Material ‘ ‘ Dispose as Hazardous Waste }—»‘ Clean Affected Area

Click to download full resolution via product page
Figure 1: Workflow for managing a 2-Methylbutyl acetate spill.

Overall Handling Process
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The following diagram illustrates the complete, logical workflow for handling 2-Methylbutyl
acetate, from pre-operational checks to post-handling disposal.

Pre-Operational Checks

Review Safety Data Sheet

:

Verify Proper Ventilation

:

Don Appropriate PPE

Handling Procedure

Y

Ground and Bond Equipment

l

Transfer Chemical Carefully

l

Keep Container Tightly Sealed

Post-Handling

Clean Work Area

Doff PPE Correctly

l

Dispose of Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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